Cas no 119584-70-2 (2,4-Diamino-5-fluoroquinazoline)

• Product Name: 2,4-Diamino-5-fluoroquinazoline
• CAS No: 119584-70-2
• MF: C₈H₇FN₄
• MW: 178.166383981705
• MDL: MFCD00221785
• CID: 91491
• PubChem ID: 456246
• Update Time: 2025-11-01

2,4-Diamino-5-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2,4-diaminoquinazoline
• 5-Fluoroquinazoline-2,4-diamine
• 2,4-Diamino-5-fluoroquinazoline
• 5-Fluoro-2,4-quinazolinediamine
• BUTTPARK 23\04-62
• 5-fluoro-4-quinazolinediamine
• 5-Fluoro-quinazoline-2,4-diamin
• 5-FLUORO-QUINAZOLINE-2,4-DIAMINE
• (2-amino-5-fluoro-quinazolin-4-yl)amine
• FT-0609963
• 2,4-Quinazolinediamine,5-fluoro-
• (2-amino-5-fluoro-quinazolin-4-yl)-amine
• F11309
• FA-0899
• FT-0695665
• J-517562
• EN300-7406708
• 2,4-Quinazolinediamine, 5-fluoro-
• ZFIDHZVBIBPRBQ-UHFFFAOYSA-N
• AM20020274
• DTXSID90152502
• CHEMBL342269
• 1-Fluoro-6,8-diaminoquinazoline
• MFCD00221785
• CS-0089510
• Z840282222
• BRN 3590571
• SCHEMBL2127622
• 119584-70-2
• AKOS005072761
• DB-041483

• MDL： MFCD00221785
• Inchi： 1S/C8H7FN4/c9-4-2-1-3-5-6(4)7(10)13-8(11)12-5/h1-3H,(H4,10,11,12,13)
• InChI Key： ZFIDHZVBIBPRBQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C1=C(N)N=C(N)N=2
• BRN： 3590571

Computed Properties

• Exact Mass: 178.06500
• Monoisotopic Mass: 178.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Color/Form: solid
• Density: 1.5g/cm3
• Melting Point: 245-248°C
• Boiling Point: 463.1ºC at 760mmHg
• Flash Point: 233.9ºC
• Refractive Index: 1.757
• PSA: 77.82000
• LogP: 2.09570
• Solubility: Not determined

2,4-Diamino-5-fluoroquinazoline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：VA1367730
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S36/37/39

Additional information on 2,4-Diamino-5-fluoroquinazoline

Introduction to 2,4-Diamino-5-fluoroquinazoline (CAS No. 119584-70-2)

2,4-Diamino-5-fluoroquinazoline, identified by the Chemical Abstracts Service Number (CAS No.) 119584-70-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of both amino and fluoro substituents in its structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural framework of 2,4-Diamino-5-fluoroquinazoline consists of a six-membered aromatic ring system fused with a nitrogen-containing pyrimidine ring. The dual amino groups at the 2- and 4-positions enhance its reactivity, allowing for further functionalization through various chemical transformations. Additionally, the fluorine atom at the 5-position introduces electronic and steric effects that can modulate binding interactions with biological targets. These structural features have made this compound a focus of interest for researchers exploring novel pharmacophores.

In recent years, there has been a surge in research aimed at identifying and developing small-molecule inhibitors targeting bacterial resistance mechanisms. Quinazoline derivatives, including 2,4-Diamino-5-fluoroquinazoline, have been extensively studied for their potential to disrupt bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial replication and transcription. The fluorine substituent in particular has been shown to improve binding affinity and metabolic stability, key factors in the design of effective antimicrobial agents.

One of the most compelling aspects of 2,4-Diamino-5-fluoroquinazoline is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop analogs with enhanced efficacy against resistant bacterial strains. For instance, studies have demonstrated that modifications at the 3-position of the quinazoline ring can significantly alter pharmacokinetic properties, leading to improved bioavailability and reduced toxicity. These findings highlight the compound's potential as a lead structure in the development of next-generation antibiotics.

The pharmacological profile of 2,4-Diamino-5-fluoroquinazoline has also been explored in the context of other therapeutic areas. Preclinical studies suggest that this compound may exhibit antiviral and anticancer activities. The ability of quinazoline derivatives to interfere with essential cellular processes has opened up new avenues for treating diseases caused by viral infections and cancerous growths. Notably, the dual amino groups provide multiple sites for interaction with biological targets, allowing for fine-tuning of activity through structural optimization.

Advances in computational chemistry have further accelerated the discovery process for 2,4-Diamino-5-fluoroquinazoline derivatives. Molecular modeling techniques enable researchers to predict binding affinities and optimize molecular interactions with high precision. This approach has been instrumental in identifying novel compounds that maintain or improve upon the efficacy of existing drugs while minimizing side effects. Such computational strategies are particularly valuable in drug design pipelines where rapid screening and evaluation are critical.

The synthesis of 2,4-Diamino-5-fluoroquinazoline involves multi-step organic reactions that require careful control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have improved accessibility to this compound, making it more feasible for large-scale production and industrial applications. Techniques such as fluorination reactions and catalytic hydrogenation play pivotal roles in constructing the desired molecular framework efficiently.

Regulatory considerations are also an important aspect when developing pharmaceutical compounds like 2,4-Diamino-5-fluoroquinazoline. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards before being used in clinical trials or commercial products. Regulatory agencies often require extensive characterization data on purity, stability, and toxicological profiles before approving new drug candidates.

The future prospects for 2,4-Diamino-5-fluoroquinazoline are promising, with ongoing research focusing on expanding its therapeutic applications beyond antimicrobial uses. Exploration into its potential as an antifungal agent or a component in combination therapies against multidrug-resistant pathogens is underway. Additionally, investigations into its mechanism of action may uncover new insights into disease pathogenesis, providing opportunities for targeted interventions.

In conclusion,2,4-Diamino-5-fluoroquinazoline (CAS No. 119584-70-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and diverse biological activities. Its role as a lead compound in drug discovery underscores its importance in addressing current challenges in medicine. As research continues to uncover new applications and optimize synthetic pathways,this compound will undoubtedly remain at the forefront of medicinal biology innovation.